Cas no 1955523-53-1 (6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid)

• Product Name: 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid
• CAS No: 1955523-53-1
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• MDL: MFCD30181227
• CID: 5237900
• PubChem ID: 121595472
• Update Time: 2025-06-08

6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[g]indazole-3-carboxylic acid, 4,5-dihydro-6-methoxy-
• 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid

• MDL： MFCD30181227
• Inchi： 1S/C13H12N2O3/c1-18-10-4-2-3-8-7(10)5-6-9-11(8)14-15-12(9)13(16)17/h2-4H,5-6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： AMLQUCCRQHMLGS-UHFFFAOYSA-N
• SMILES： N1C2=C(CCC3=C(OC)C=CC=C32)C(C(O)=O)=N1

Additional information on 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid

6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid (CAS No. 1955523-53-1): A Comprehensive Overview

6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 1955523-53-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzogindazole class, a structurally diverse group of molecules known for their potential biological activities. The presence of a methoxy group at the 6-position and a carboxylic acid moiety at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The benzogindazole core is a fused bicyclic system consisting of a benzene ring and a gindazole moiety. This structural motif has been extensively studied for its pharmacological properties, particularly in the context of anticancer and anti-inflammatory applications. The methoxy group in 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid enhances its solubility and metabolic stability, while the carboxylic acid functionality provides opportunities for further derivatization and conjugation with other bioactive molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, benzogindazoles have emerged as promising candidates due to their ability to interact with various biological targets. For instance, studies have shown that benzogindazoles can modulate enzyme activity and interfere with signaling pathways involved in cancer cell proliferation and survival. The specific arrangement of functional groups in 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid makes it an attractive candidate for further investigation in this area.

One of the most compelling aspects of 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid is its potential as a lead compound for the development of new therapeutic agents. Researchers have leveraged its structural features to design derivatives with enhanced potency and selectivity. For example, modifications at the 1-, 4-, and 5-positions of the benzogindazole core have led to compounds with improved pharmacokinetic profiles. Additionally, the carboxylic acid group has been utilized to create esters or amides, which can be further functionalized to target specific biological pathways.

The synthesis of 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group typically involves nucleophilic aromatic substitution (SNAr), while the carboxylic acid functionality can be obtained through oxidation or hydrolysis of a corresponding ester or amide precursor. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities.

In terms of biological activity, preliminary studies on 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid have revealed promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes and receptors implicated in cancer progression. Furthermore, its ability to cross cell membranes suggests potential for oral administration, which would be advantageous for clinical applications. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The growing interest in natural product-inspired heterocycles has also influenced the study of 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid. Many benzogindazoles are found in plants and fungi, where they play roles in defense mechanisms against pathogens. By synthesizing analogs inspired by these natural products, researchers aim to uncover new bioactive molecules with improved pharmacological properties. The structural complexity of CAS No. 1955523-53-1 makes it an intriguing candidate for such studies.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity of 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid to various biological targets. These predictions help guide experimental efforts by identifying key interactions between the compound and its intended targets. Additionally, virtual screening methods have been employed to identify potential lead compounds from large libraries of molecules.

The development of new analytical methods has also contributed to our understanding of this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for characterizing the structure and purity of synthetic intermediates and final products. These methods provide critical data for optimizing synthetic routes and evaluating biological activity.

In conclusion, 6-methoxy-1H,4H,5H-benzogindazole-3-carboxylic acid (CAS No. 1955523-53-1) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this compound,CAS No.1955523-53-1}) will undoubtedly play a crucial role in advancing our understanding of heterocyclic chemistry and drug discovery.